Cas no 75696-13-8 (2-Pyridinepropanoicacid, a-oxo-, ethyl ester)

2-Pyridinepropanoicacid, a-oxo-, ethyl ester structure
75696-13-8 structure
Product Name:2-Pyridinepropanoicacid, a-oxo-, ethyl ester
CAS No:75696-13-8
MF:C10H11NO3
MW:193.199242830276
CID:574863
PubChem ID:225677
Update Time:2025-04-19

2-Pyridinepropanoicacid, a-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinepropanoicacid, a-oxo-, ethyl ester
    • ethyl 2-oxo-3-(pyridin-2-yl)propanoate
    • ethyl 2-oxo-3-pyridin-2-ylpropanoate
    • 2-oxo-3-pyridin-2-yl-propionic acid ethyl ester
    • 2-Pyridyl-brenztraubensaeure-ethylester
    • ethyl 2-pyridylpyruvate
    • DTXSID00280067
    • 75696-13-8
    • NSC15292
    • NSC-15292
    • FT-0739952
    • SCHEMBL7860739
    • Inchi: 1S/C10H11NO3/c1-2-14-10(13)9(12)7-8-5-3-4-6-11-8/h3-6H,2,7H2,1H3
    • InChI Key: RUDKNKYELWRKKA-UHFFFAOYSA-N
    • SMILES: O(C(C(CC1C=CC=CN=1)=O)=O)CC

Computed Properties

  • Exact Mass: 193.07400
  • Monoisotopic Mass: 193.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 56.3Ų

Experimental Properties

  • PSA: 56.26000
  • LogP: 0.75630
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